Cas no 1804183-59-2 (5-Cyanomethyl-1H-benzimidazole-7-acetic acid)

• Product Name: 5-Cyanomethyl-1H-benzimidazole-7-acetic acid
• CAS No: 1804183-59-2
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 4816199
• Update Time: 2023-08-19

5-Cyanomethyl-1H-benzimidazole-7-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyanomethyl-1H-benzimidazole-7-acetic acid

• Inchi： 1S/C11H9N3O2/c12-2-1-7-3-8(5-10(15)16)11-9(4-7)13-6-14-11/h3-4,6H,1,5H2,(H,13,14)(H,15,16)
• InChI Key： WPSLZMLJLMOWAO-UHFFFAOYSA-N
• SMILES： OC(CC1=CC(CC#N)=CC2=C1N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 0.6
• Topological Polar Surface Area: 89.8